Cas no 89289-92-9 ((S)-2-(3,4-Dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-5,7-diol)

• Product Name: (S)-2-(3,4-Dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-5,7-diol
• CAS No: 89289-92-9
• MF: C₁₇H₁₈O₅
• MW: 302.321825504303
• CID: 1940204
• PubChem ID: 44257194
• Update Time: 2025-04-21

(S)-2-(3,4-Dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-5,7-diol Chemical and Physical Properties

Names and Identifiers

• (S)-2-(3,4-Dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-5,7-diol
• (2S)-2-(3,4-dimethoxyphenyl)-3,4-dihydro-2H-chromene-5,7-diol
• (2S)-2-(3,4-Dimethoxyphenyl)-3,4-dihydro-2H-1-benzopyran-5,7-diol
• Q5275448
• LK28XSQ4LJ
• DTXSID60658061
• SCHEMBL22422561
• 2H-1-Benzopyran-5,7-diol, 2-(3,4-dimethoxyphenyl)-3,4-dihydro-, (S)-
• LMPK12020268
• 89289-92-9
• CHEBI:185728
• Diffutidin

• Inchi： 1S/C17H18O5/c1-20-15-5-3-10(7-17(15)21-2)14-6-4-12-13(19)8-11(18)9-16(12)22-14/h3,5,7-9,14,18-19H,4,6H2,1-2H3/t14-/m0/s1
• InChI Key： NMMYBAVYBMEWOL-AWEZNQCLSA-N
• SMILES： O1C2C=C(C=C(C=2CC[C@H]1C1C=CC(=C(C=1)OC)OC)O)O

Computed Properties

• Exact Mass: 302.11542367g/mol
• Monoisotopic Mass: 302.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 4'-O-methylated flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids O-methylated flavonoids 4'-O-methylated flavonoids